![molecular formula C8H13N3 B1471865 (5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-1-yl)methanamine CAS No. 1542703-74-1](/img/structure/B1471865.png)
(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-1-yl)methanamine
Overview
Description
(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-1-yl)methanamine, commonly referred to as THIP, is a compound found in some over-the-counter and prescription medications. It is a compound that has been studied extensively for its potential therapeutic applications. It has been found to have a wide range of biochemical and physiological effects on the body, and has been used in numerous laboratory experiments and clinical trials. In
Scientific Research Applications
Antibacterial Activity
(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-1-yl)methanamine: and its derivatives have shown promising results in the field of antibacterial research. The compound’s ability to inhibit the growth of various bacterial strains, including E. coli and S. aureus , makes it a potential candidate for developing new antibiotics . This is particularly important in the era of increasing antibiotic resistance.
Anticancer Properties
Research has indicated that derivatives of this compound exhibit anticancer activities. They have been tested against several human cancer cell lines, such as lung, glioma, breast, and melanoma, showing significant antiproliferative effects . This opens up possibilities for the compound to be used in cancer therapy, particularly in targeted treatments.
Drug Discovery for Periodontitis
The compound has been used as a scaffold for developing inhibitors targeting Porphyromonas gingivalis glutaminyl cyclase, which is a key pathogen in periodontitis . This application is crucial as periodontitis is linked to systemic diseases like diabetes and Alzheimer’s disease.
properties
IUPAC Name |
5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-ylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3/c9-5-7-8-3-1-2-4-11(8)6-10-7/h6H,1-5,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYAWXJIVHIYBIC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2C=NC(=C2C1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5,6,7,8-Tetrahydroimidazo[1,5-a]pyridin-1-yl)methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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